Cas no 1112-37-4 (diethylphosphinoyl chloride)
Diethylphosphinoyl chloride (C₄H₁₀ClOP) is an organophosphorus compound widely used as a key intermediate in organic synthesis. Its reactive phosphoryl chloride group enables efficient incorporation of the diethylphosphinoyl moiety into target molecules, making it valuable for constructing phosphonates, phosphine oxides, and other phosphorus-containing derivatives. The compound exhibits high reactivity with nucleophiles, facilitating applications in pharmaceuticals, agrochemicals, and ligand synthesis. Its stability under controlled conditions ensures reliable handling in anhydrous environments. Diethylphosphinoyl chloride is particularly advantageous for introducing phosphorus-based functional groups with precision, supporting advancements in catalysis and material science. Proper storage under inert atmospheres is recommended to maintain its integrity.
diethylphosphinoyl chloride structure
Product Name:diethylphosphinoyl chloride
CAS No:1112-37-4
MF:C4H10ClOP
MW:140.548361301422
MDL:MFCD00013903
CID:83383
PubChem ID:5195381
Update Time:2025-06-07
diethylphosphinoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- DIETHYLPHOSPHINIC CHLORIDE
- diethyl-phosphinoylchloride
- 1-[chloro(ethyl)phosphoryl]ethane
- diethyl chlorophosphinate
- diethyl phosphorochloridite
- diethylphosphinic acid chloride
- Diethylphosphinsaeurechlorid
- diethylphosphinyl chloride
- diethylphosphoryl chloride
- Phosphinic chloride,diethyl
- Chlorodiethylphosphine oxide
- Diethylchlorophosphine oxide
- Phosphinic chloride, diethyl-
- diethylphosphinoyl chloride
- DTXSID20409374
- diethyl-phosphinoyl chloride
- FT-0734273
- Diethylphosphorylchloride
- EN300-1719632
- SCHEMBL380524
- DIETHYLPHOSPHINICCHLORIDE
- KGENPKAWPRUNIG-UHFFFAOYSA-N
- AKOS015914461
- Phosphinic chloride,diethyl-
- MFCD00013903
- 1112-37-4
- DB-009684
-
- MDL： MFCD00013903
- Inchi： 1S/C4H10ClOP/c1-3-7(5,6)4-2/h3-4H2,1-2H3
- InChI Key： KGENPKAWPRUNIG-UHFFFAOYSA-N
- SMILES： ClP(CC)(CC)=O
Computed Properties
- Exact Mass: 140.01600
- Monoisotopic Mass: 140.0157796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Yellow to brown liquid
- Density: 1.080
- Melting Point: 9-12 ºC
- Boiling Point: 233 ºC
- Flash Point: 95 ºC
- Refractive Index: 1.4688
- Water Partition Coefficient: Reacts with water.
- PSA: 26.88000
- LogP: 2.54310
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
diethylphosphinoyl chloride Security Information
- Hazardous Material transportation number：3265
- Hazard Category Code： 34-36/37/38
- Safety Instruction： S26
- Risk Phrases：R34
- Packing Group：II
- Safety Term：S26-36/37/39
- Packing Group：II
- HazardClass：8
- PackingGroup：II
diethylphosphinoyl chloride Customs Data
- HS CODE：2903199000
- Customs Data：
China Customs Code:
2903199000Overview:
2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
diethylphosphinoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D922039-250mg |
Diethylphosphinic chloride |
1112-37-4 | 250mg |
￥553.50 | 2022-01-10 | ||
| Cooke Chemical | F165821-250mg |
Diethylphosphinic chloride |
1112-37-4 | Null | 250mg |
RMB 1028.80 | 2025-02-20 | |
| Cooke Chemical | F165821-1g |
Diethylphosphinic chloride |
1112-37-4 | Null | 1g |
RMB 2875.20 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-268913-250mg |
Diethylphosphinic chloride, |
1112-37-4 | 250mg |
￥594.00 | 2023-09-05 | ||
| Enamine | EN300-1719632-0.05g |
diethylphosphinoyl chloride |
1112-37-4 | 75% | 0.05g |
$19.0 | 2023-09-20 | |
| Enamine | EN300-1719632-0.1g |
diethylphosphinoyl chloride |
1112-37-4 | 75% | 0.1g |
$22.0 | 2023-09-20 | |
| Enamine | EN300-1719632-0.25g |
diethylphosphinoyl chloride |
1112-37-4 | 75% | 0.25g |
$32.0 | 2023-09-20 | |
| Enamine | EN300-1719632-0.5g |
diethylphosphinoyl chloride |
1112-37-4 | 75% | 0.5g |
$50.0 | 2023-09-20 | |
| Enamine | EN300-1719632-1.0g |
diethylphosphinoyl chloride |
1112-37-4 | 95% | 1g |
$64.0 | 2023-06-04 | |
| Enamine | EN300-1719632-2.5g |
diethylphosphinoyl chloride |
1112-37-4 | 75% | 2.5g |
$129.0 | 2023-09-20 |
diethylphosphinoyl chloride Related Literature
-
1. Photochemical rearrangement of dialkylphosphinic azides in methanol and other protic solventsMartin J. P. Harger,Michael A. Stephen J. Chem. Soc. Perkin Trans. 1 1981 736
-
M. Halmann J. Chem. Soc. 1959 305
-
3. Evaluation of phosphinic acid derivatives as reagents for amine protection in peptide synthesisRobert Ramage,Butrus Atrash,David Hopton,Maxwell J. Parrott J. Chem. Soc. Perkin Trans. 1 1985 1217
-
4. 821. Organophosphorus compounds of sulphur and selenium. Part X. Action of sulphuryl chloride on alkyl hydrogen alkylphosphonothioates and dialkylphosphinothioic acids. synthesis of P-alkoxy-P-alkyloxophosphoranesulphenyl chloridesCz Borecki,J. Michalski,St. Musierowicz J. Chem. Soc. 1958 4081
-
5. 371. The mechanism of hydrolysis of phosphonochloridates and related compounds. Part I. The effect of substituentsR. F. Hudson,L. Keay J. Chem. Soc. 1960 1859
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